Cas no 402750-74-7 ((1S)-1-(4-Methoxyphenyl)butan-1-amine)

• Product Name: (1S)-1-(4-Methoxyphenyl)butan-1-amine
• CAS No: 402750-74-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 4760716
• Update Time: 2023-08-16

(1S)-1-(4-Methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Methoxyphenyl)butan-1-amine
• (1S)-1-(4-Methoxyphenyl)butan-1-amine

• Inchi： 1S/C11H17NO/c1-3-4-11(12)9-5-7-10(13-2)8-6-9/h5-8,11H,3-4,12H2,1-2H3/t11-/m0/s1
• InChI Key： YFIJHKACBGRMFQ-NSHDSACASA-N
• SMILES： O(C)C1C=CC(=CC=1)[C@H](CCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• XLogP3: 2
• Topological Polar Surface Area: 35.2